![molecular formula C25H23N3O4S B2580750 N-(4-methoxyphenyl)-2-((5-phenyl-2-(m-tolyl)-1H-imidazol-4-yl)sulfonyl)acetamide CAS No. 1251695-62-1](/img/structure/B2580750.png)
N-(4-methoxyphenyl)-2-((5-phenyl-2-(m-tolyl)-1H-imidazol-4-yl)sulfonyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of a similar compound, 4-(4-Methoxyphenethyl)-5-(p-tolyl)-2,4-dihydro-3H-1,2,4-triazol-3-one, was characterized by single crystal X-ray diffraction . The structure has crystallized in the orthorhombic space group Pna 2 1 . The planes of the triazole and benzyl rings in the molecule make dihedral angles of 46.14 (1) ο (C1-C6) and 43.89 (1) ο (C12-C17) .Scientific Research Applications
While the direct query did not yield specific results, the search highlighted several papers focusing on the broader context of organic compounds and their applications or methodologies that might be relevant to the study of complex molecules like the one mentioned:
Sulfa Drug Analogs and Their Biological Importance : Sulfa drugs and their analogs, including various N-sulfonylaminated compounds, have shown significant biological activities. Studies on these compounds cover a wide range of applications, from antimicrobial to anticancer properties. While not directly related, understanding the research on sulfa drugs and their structural analogs might provide insights into potential applications for the mentioned compound (Elgemeie, Azzam, & Elsayed, 2019).
Advanced Oxidation Processes for Organic Compound Degradation : Studies on advanced oxidation processes (AOPs) offer insights into the degradation of persistent organic compounds, which might relate to the environmental or pharmacological breakdown of complex molecules like "N-(4-methoxyphenyl)-2-((5-phenyl-2-(m-tolyl)-1H-imidazol-4-yl)sulfonyl)acetamide." These processes are crucial for understanding the environmental impact and the potential recycling or disposal methods for complex organic compounds (Qutob, Hussein, Alamry, & Rafatullah, 2022).
Pharmacophore Design for Kinase Inhibitors : The design and synthesis of compounds with imidazole scaffolds, as mentioned in the compound of interest, are relevant in the development of kinase inhibitors. These studies provide insights into the methodology and rational design behind creating molecules with specific biological activities, which could be applicable to designing new drugs or research tools based on the mentioned compound's structure (Scior, Domeyer, Cuanalo-Contreras, & Laufer, 2011).
Redox Mediators in Organic Pollutant Treatment : The use of redox mediators in conjunction with oxidoreductive enzymes for the treatment of organic pollutants highlights the potential of complex organic compounds in environmental remediation. While not directly about the mentioned compound, this research field could suggest applications in bioremediation or as part of a catalytic process involving similar compounds (Husain & Husain, 2007).
properties
IUPAC Name |
N-(4-methoxyphenyl)-2-[[2-(3-methylphenyl)-4-phenyl-1H-imidazol-5-yl]sulfonyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N3O4S/c1-17-7-6-10-19(15-17)24-27-23(18-8-4-3-5-9-18)25(28-24)33(30,31)16-22(29)26-20-11-13-21(32-2)14-12-20/h3-15H,16H2,1-2H3,(H,26,29)(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BREJLDRPRYUDKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NC(=C(N2)S(=O)(=O)CC(=O)NC3=CC=C(C=C3)OC)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.